Cas no 84413-76-3 (3-Deoxyradicinol 4-ketone)

• Product name: 3-Deoxyradicinol 4-ketone
• CAS No: 84413-76-3
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1823138
• PubChem ID: 70957997

3-Deoxyradicinol 4-ketone Chemical and Physical Properties

Names and Identifiers

• 3-Deoxyradicinol 4-ketone
• S4H35K8SNS
• 84413-76-3
• Deoxyradicinin, (-)-
• 4H,5H-Pyrano(4,3-b)pyran-4,5-dione, 2,3-dihydro-2-methyl-7-(1-propenyl)-, (S-(E))-
• SCHEMBL13641697
• Q27288584
• 2H,5H-Pyrano(4,3-b)pyran-4,5(3H)-dione, 2-methyl-7-(1E)-1-propen-1-yl-, (2S)-
• (-)-Deoxyradicinin
• Deoxyradicinin
• UNII-S4H35K8SNS

• Inchi： 1S/C12H12O4/c1-3-4-8-6-10-11(12(14)16-8)9(13)5-7(2)15-10/h3-4,6-7H,5H2,1-2H3/b4-3+/t7-/m0/s1
• InChI Key： SHGIAYIFKLLQOL-SDLBARTOSA-N
• SMILES： O1C2C=C(/C=C/C)OC(C=2C(C[C@@H]1C)=O)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.6